N-(3-sec-butoxyphenyl)-4-fluorobenzamide

• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol
• IUPAC Name: N-(3-butan-2-yloxyphenyl)-4-fluorobenzamide
• InChI: InChI=1S/C17H18FNO2/c1-3-12(2)21-16-6-4-5-15(11-16)19-17(20)13-7-9-14(18)10-8-13/h4-12H,3H2,1-2H3,(H,19,20)
• InChI Key: OLETVCXACVNMQL-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)F

Description

N-(3-sec-butoxyphenyl)-4-fluorobenzamide, also known as BFB, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. BFB is a selective antagonist of the transient receptor potential vanilloid type 1 (TRPV1) channel, which plays a crucial role in pain sensation and thermoregulation.

Mechanism of Action

TRPV1 channels are activated by various stimuli, including heat, acid, and capsaicin. Activation of these channels leads to the release of neurotransmitters that transmit pain signals to the brain. N-(3-sec-butoxyphenyl)-4-fluorobenzamide blocks the TRPV1 channels, preventing the release of these neurotransmitters and reducing pain sensation.
Biochemical and Physiological Effects:
N-(3-sec-butoxyphenyl)-4-fluorobenzamide has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. In addition, N-(3-sec-butoxyphenyl)-4-fluorobenzamide has been shown to have anti-inflammatory effects, which may further contribute to its pain-relieving properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-sec-butoxyphenyl)-4-fluorobenzamide in lab experiments is its high selectivity for TRPV1 channels, which allows for more precise targeting of these channels. However, N-(3-sec-butoxyphenyl)-4-fluorobenzamide is a relatively new compound, and its long-term effects on the body are not yet fully understood. In addition, N-(3-sec-butoxyphenyl)-4-fluorobenzamide may have off-target effects on other channels or receptors, which could limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-(3-sec-butoxyphenyl)-4-fluorobenzamide. One area of interest is the development of new pain medications based on the TRPV1 antagonism of N-(3-sec-butoxyphenyl)-4-fluorobenzamide. Another potential application of N-(3-sec-butoxyphenyl)-4-fluorobenzamide is in the treatment of inflammatory diseases, such as arthritis, where its anti-inflammatory properties may be beneficial. Finally, further research is needed to fully understand the long-term effects of N-(3-sec-butoxyphenyl)-4-fluorobenzamide on the body and to identify any potential side effects.

Synthesis Methods

The synthesis of N-(3-sec-butoxyphenyl)-4-fluorobenzamide involves the reaction of 4-fluorobenzoic acid with 3-sec-butoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

N-(3-sec-butoxyphenyl)-4-fluorobenzamide has been extensively studied for its potential applications in the field of pain management. TRPV1 channels are known to play a crucial role in pain sensation, and blocking these channels has been shown to reduce pain. N-(3-sec-butoxyphenyl)-4-fluorobenzamide has been shown to be a potent and selective TRPV1 antagonist, making it a promising candidate for the development of new pain medications.